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For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the known and estimated physical
characteristics of 1,1-Diethoxyoctane-d10. This deuterated acetal is a valuable tool in various
research applications, particularly in metabolic studies and as an internal standard in mass
spectrometry-based analyses. This document summarizes its key physical properties, offers
generalized experimental protocols for its synthesis and characterization, and presents logical
workflows through diagrammatic representations.

Core Physical and Chemical Properties

1,1-Diethoxyoctane-d10 is the deuterated isotopologue of 1,1-diethoxyoctane, where ten
hydrogen atoms on the two ethoxy groups have been replaced with deuterium. This isotopic
substitution leads to a higher molecular weight and can subtly influence its physical properties
compared to the non-deuterated form.

Table 1: Quantitative Data Summary of 1,1-Diethoxyoctane-d10 and its Non-Deuterated
Analog
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Property

1,1-
Diethoxyoctane-
dio

1,1-Diethoxyoctane
(for comparison)

Data Source

Chemical Formula C12H16D1002 C12H2602 [1]
Molecular Weight 212.40 g/mol 202.33 g/mol [1][2]
Colorless liquid o
Appearance . Flammable liquid [2]
(estimated)
Purity >98% Not Applicable [3]
Estimated to be
- _ slightly higher than the _
Boiling Point Data not available
non-deuterated
analog
Melting Point Data not available Data not available
Estimated to be
) slightly higher than the )
Density Data not available

non-deuterated

analog

Refractive Index

Estimated to be
slightly lower than the
non-deuterated

analog

Data not available

Note on Estimated Values: Direct experimental data for the boiling point, melting point, density,

and refractive index of 1,1-Diethoxyoctane-d10 are not readily available in the surveyed

literature. The estimations are based on the general principles of the kinetic isotope effect,

where deuteration typically leads to slightly stronger intermolecular van der Waals forces,

resulting in minor increases in boiling point and density. The refractive index is predicted to be

slightly lower due to the change in molecular polarizability.[4][5]

Experimental Protocols
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The following sections outline generalized experimental methodologies for the synthesis and
characterization of acetals, which can be adapted for 1,1-Diethoxyoctane-d10.

General Synthesis of 1,1-Diethoxyalkanes

The synthesis of 1,1-diethoxyalkanes, including the deuterated analog, is typically achieved
through the acid-catalyzed reaction of the corresponding aldehyde with an excess of ethanol
(or deuterated ethanol).[6][7][8][9]

Reaction:
Octanal + 2 Ethanol-d5 --(Acid Catalyst)--> 1,1-Diethoxyoctane-d10 + H20

Procedure:

To a round-bottom flask containing octanal, add a stoichiometric excess of ethanol-d5.

« Introduce a catalytic amount of a suitable acid catalyst (e.g., p-toluenesulfonic acid,
anhydrous HCI).

e The reaction mixture is typically heated under reflux. To drive the equilibrium towards the
product, water is continuously removed using a Dean-Stark apparatus.

e The reaction progress is monitored by techniques such as Thin Layer Chromatography
(TLC) or Gas Chromatography (GC).

o Upon completion, the reaction is cooled, and the acid catalyst is neutralized with a mild base
(e.g., sodium bicarbonate solution).

e The organic layer is separated, washed with brine, and dried over an anhydrous drying agent
(e.g., MgSOa or Na2S0a).

e The crude product is purified by fractional distillation under reduced pressure to yield the
pure 1,1-Diethoxyoctane-d10.

Determination of Physical Properties

© 2026 BenchChem. All rights reserved. 3/7 Tech Support


https://www.benchchem.com/product/b15558588/docs?utm_src=pdf-body#in-depth-technical-guide-physical-characteristics-of-1-1-diethoxyoctane-d10
https://en.wikipedia.org/wiki/Acetal
https://byjus.com/chemistry/acetal-explanation/
https://www.chemistrysteps.com/formation-and-reactions-of-acetals/
https://chem.libretexts.org/Courses/Purdue/Purdue%3A_Chem_26605%3A_Organic_Chemistry_II_(Lipton)/Chapter_14.__Complex_Reaction_Mechanisms/14.3%3A_Acetal_Formation
https://www.benchchem.com/product/b15558588/docs?utm_src=pdf-body#in-depth-technical-guide-physical-characteristics-of-1-1-diethoxyoctane-d10
https://www.benchchem.com/product/b15558588/docs?utm_src=pdf-body#in-depth-technical-guide-physical-characteristics-of-1-1-diethoxyoctane-d10
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15558588?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Standard laboratory procedures can be employed to determine the key physical characteristics
of the purified product.

Boiling Point Determination:

The boiling point can be determined by distillation.[10][11] The temperature at which the liquid
and vapor phases are in equilibrium at a given pressure is recorded as the boiling point. For
small sample volumes, a micro-boiling point apparatus can be used.

Density Measurement:

The density can be determined by accurately measuring the mass of a known volume of the
liquid using a pycnometer or a calibrated micropipette and a precision balance.[12][13] The
measurement should be performed at a constant, recorded temperature.

Refractive Index Measurement:

The refractive index can be measured using a refractometer. A small drop of the liquid is placed
on the prism of the instrument, and the refractive index is read directly at a specified
temperature and wavelength (typically the sodium D-line, 589 nm).

Visualizations

The following diagrams illustrate the general synthetic pathway and a logical workflow for the
physical characterization of 1,1-Diethoxyoctane-d10.
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Caption: General synthetic workflow for 1,1-Diethoxyoctane-d10.
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Caption: Workflow for physical characterization of 1,1-Diethoxyoctane-d10.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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